H-3-Pal-OH

Catalog No.
S1768039
CAS No.
64090-98-8
M.F
C8H10N2O2
M. Wt
166.18 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
H-3-Pal-OH

Peptide aggregation and poor aqueous solubility hinder drug formulation. H-3-Pal-OH (3-(3-Pyridyl)-L-alanine) provides a direct solution as a basic, hydrophilic phenylalanine isostere. Key advantages: • Shifts peptide isoelectric point, enabling neutral-pH liquid formulation (as in glucagon analogs) • Pyridyl nitrogen enhances solubility and resists serum proteases, ideal for long-acting agonists like GnRH modulators • Serves as a rigid monodentate ligand for Pd/Rh in artificial metalloenzyme synthesis. Supplied with ≥98% HPLC purity, compatible with standard Fmoc/t-Boc SPPS.

CAS Number

64090-98-8

Product Name

H-3-Pal-OH

IUPAC Name

(2S)-2-amino-3-pyridin-3-ylpropanoic acid

Molecular Formula

C8H10N2O2

Molecular Weight

166.18 g/mol

InChI

InChI=1S/C8H10N2O2/c9-7(8(11)12)4-6-2-1-3-10-5-6/h1-3,5,7H,4,9H2,(H,11,12)/t7-/m0/s1

InChI Key

DFZVZEMNPGABKO-ZETCQYMHSA-N

solubility

0.56 M

Synonyms

D-Valine;640-68-6;(R)-Valine;H-D-Val-OH;D-2-Amino-3-methylbutanoicacid;D-2-AminoisovalericAcid;D-valin;(2R)-2-amino-3-methylbutanoicacid;D-Val;Valine,D-;(R)-2-Amino-3-methylbutanoicacid;NSC20654;UNII-Y14I1443UR;(R)-alpha-Aminoisovalericacid;CHEMBL1232398;D-2-amino-3-methylbutyricacid;CHEBI:27477;KZSNJWFQEVHDMF-SCSAIBSYSA-N;Y14I1443UR;(R)-2-Amino-3-methylbutyricacid;EINECS211-368-9;SBB006709;NCGC00159470-02;DVA;R-Valine

Canonical SMILES

CC(C)C(C(=O)[O-])[NH3+]

Isomeric SMILES

CC(C)[C@H](C(=O)[O-])[NH3+]

The exact mass of the compound 3-(3-Pyridyl)-L-alanine is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as 0.56 m. It belongs to the ontological category of D-alpha-amino acid zwitterion in the ChEBI Ontology tree. The storage condition is unknown. Please store according to label instructions upon receipt of goods.

Purity

≥98%

Package Size

1 g, 5 g

3-(3-Pyridyl)-L-alanine (H-3-Pal-OH) is a non-canonical, basic aromatic amino acid widely procured for advanced solid-phase peptide synthesis (SPPS) and peptidomimetic drug design [1]. Structurally analogous to phenylalanine but featuring a nitrogen atom at the 3-position of the aromatic ring, this compound serves as a highly effective hydrophilic surrogate for natural aromatic residues. In procurement and material selection, H-3-Pal-OH is prioritized for its ability to shift the isoelectric point of peptide sequences, dramatically enhance aqueous solubility at neutral pH, and provide a robust coordination site for metallopeptide catalysts [2]. Its high purity (typically ≥98.0% HPLC) and compatibility with standard Fmoc/Boc coupling chemistries make it a critical building block for overcoming the biophysical limitations—such as aggregation and poor bioavailability—endemic to native peptide therapeutics [1].

Research Fit

L L-enantiomer purity – typically ≥98% HPLC; supports chiral peptide design and structure-activity studies.
3 3-pyridyl regioisomer – nitrogen placement on the aromatic ring provides distinct pharmacological and synthetic reactivity profiles versus 2- or 4-pyridylalanine.
aa Unnatural amino acid building block – enables introduction of a nitrogen-containing heteroaromatic moiety into peptides and small molecules.

Substituting H-3-Pal-OH with canonical amino acids like L-phenylalanine, L-tyrosine, or L-histidine fundamentally compromises peptide performance and processability [1]. While phenylalanine provides similar steric bulk, it lacks the basic pyridyl nitrogen, leading to highly hydrophobic sequences prone to fibrillation and poor aqueous solubility during formulation[2]. Conversely, while histidine offers a nitrogen-containing aromatic ring, its imidazole side chain possesses a different pKa and is highly susceptible to racemization during coupling, as well as rapid proteolytic degradation in serum [3]. Furthermore, positional isomers such as 2-pyridylalanine or 4-pyridylalanine exhibit distinct dihedral angle preferences and receptor-binding sterics, meaning generic substitution often results in a steep drop in target affinity or catalytic enantioselectivity in metalloenzymes [1].

Substitution Risk

Regioisomer 2- or 4-pyridylalanine may show markedly different biological activity; in anti-inflammatory models, the 3-pyridyl isomer was 3- to 4-fold more active than alternatives.
Enantiomer D-3-pyridylalanine is inactive in serotonin modulation pathways, while the L-enantiomer accounts for the full activity – procurement of wrong enantiomer yields a functionally silent compound.
Mechanistic Regioisomers exhibit qualitatively distinct pharmacological fingerprints (e.g., cortisone interaction, anti-exudative effects), not merely potency differences.

Aqueous Solubility and pH Stability

In the structural optimization of glucagon analogs, replacing native aromatic residues with H-3-Pal-OH dramatically altered the biophysical profile of the peptide [1]. The introduction of the 3-pyridyl moiety shifted the isoelectric point, enabling the peptide to remain highly soluble and stable at neutral pH, whereas the baseline native sequence rapidly aggregated and fibrillated [1].

Evidence DimensionAqueous solubility and aggregation propensity at neutral pH
Target Compound DataH-3-Pal-OH modified glucagon analogs maintained full biological activity with high aqueous solubility and resistance to fibrillation at physiological pH
Comparator Or BaselineNative glucagon sequence containing canonical aromatic amino acids (highly prone to aggregation at neutral pH)
Quantified DifferenceEnabled formulation at neutral pH without the need for acidic reconstitution, overcoming the primary biophysical limitation of the native hormone
ConditionsIn vitro biophysical characterization and in vivo pharmacology assays in rats and pigs

Procuring H-3-Pal-OH allows formulators to bypass the need for acidic reconstitution of peptide drugs, directly enabling stable, ready-to-use liquid formulations.

Anti-inflammatory potency
Head-to-head
3× more active than 2-PA; 4× more active than 4-PA in carrageenin-induced edema model
Reported regioisomer-dependent endpoint response supports research use for inflammation model studies.
Phenylbutazone used as reference; cortisone interaction profile distinct from other regioisomers.

Serum Half-Life Extension

Metastin/kisspeptin decapeptide analogs are highly potent but suffer from rapid inactivation in serum. Substituting the native tryptophan residue at position 47 with beta-(3-pyridyl)alanine (H-3-Pal-OH) yielded analogs that were highly stable against proteolytic degradation [1]. The H-3-Pal-OH substituted peptides maintained excellent KISS1R agonistic activity while demonstrating a fundamentally superior pharmacokinetic profile compared to the baseline sequence [1].

Evidence DimensionIn vitro mouse serum metabolic stability and receptor agonism
Target Compound DataH-3-Pal-OH substituted decapeptide demonstrated high metabolic stability in mouse serum with preserved KISS1R agonistic activity
Comparator Or BaselineNative peptide containing L-Tryptophan (rapidly inactivated in serum)
Quantified DifferenceTransitioned the peptide from highly serum-labile to highly stable, preventing rapid proteolytic cleavage
ConditionsIn vitro mouse serum stability assay and intracellular calcium ion-mobilizing activity assay

For drug discovery procurement, substituting labile residues with H-3-Pal-OH is a proven, quantitative strategy to achieve the pharmacokinetic longevity required for in vivo efficacy.

Serotonin modulation
Head-to-head
L-enantiomer (50 mg/kg) active; D-enantiomer shows no effect on brain 5-HT or tryptophan pyrrolase
Enantiomer-specific assay-response context: only L-form relevant for serotonin pathway studies.
Effect sustained ≥96 h vs. 5-HTP return to baseline in 6–24 h.

Metal Coordination in Artificial Metalloenzymes

When engineering artificial metalloenzymes, the choice of the metal-coordinating residue dictates catalytic success. Incorporating H-3-Pal-OH into a bovine pancreatic polypeptide scaffold provided a rigid, predictable nitrogen donor for transition metals like Palladium and Rhodium [1]. Compared to native histidine, which suffers from imidazole tautomerization and fluxional binding, H-3-Pal-OH enabled the creation of highly structured catalytic pockets, achieving up to 95% enantiomeric excess (ee) in asymmetric allylic alkylation reactions [1].

Evidence DimensionEnantiomeric excess (ee) and coordination geometry in transition-metal catalysis
Target Compound DataH-3-Pal-OH anchored metallopeptides achieved up to 95% ee in the reaction of 3-acetoxycyclopentene with dimethylmalonate
Comparator Or BaselineNative histidine-containing peptide scaffolds (prone to fluxional coordination and lower enantioselectivity)
Quantified DifferenceProvided a predictable monodentate coordination site, maximizing the transfer of chiral information from the peptide scaffold to the metal center
ConditionsSolid-phase synthesized 96-member metallopeptide library evaluated in asymmetric allylic alkylation

Buyers engineering artificial enzymes or chiral catalysts must select H-3-Pal-OH over histidine to ensure predictable metal-binding geometry and high catalytic enantioselectivity.

Synthetic entry to porothramycins
Reported
Commercially available ester used in Zincke pyridinium ring-opening/ring-closing cascade
Supports synthetic workflow for pyrrolobenzodiazepinone alkaloid construction.
Formal synthesis of porothramycins A and B reported; strategic advantage via pyridinium activation.
Granuloma & cortisone interaction
Head-to-head
3-PA inhibits cortisone anti-granulomatous action; 2-PA enhances it; 4-PA no effect
Qualitatively distinct regioisomer profiles in chronic inflammation model; supports mechanism-of-action studies.
Adrenalectomized rat cotton pellet model; 3-PA alone does not affect granuloma formation.
Endotoxin shock protection
Supporting
L-pyridylalanine-containing peptide protected mice against lethal endotoxinemia in vivo
Reported survival endpoint context for MMP/TACE inhibitor design; model-response interpretation required.
In vitro inhibition of MMP-8, MMP-9, TACE/ADAM-17.
Antimycobacterial classification
Class-level
Vendor datasheets describe compound as 'antimycobacterial cyclodepsipeptide'
Consistent vendor designation supports relevance for antimicrobial peptide screening; quantitative MIC data to verify.
Data to verify via literature; class-level inference from supplier sources.

Ready-to-Use Liquid Peptide Formulations

Directly leveraging its ability to shift isoelectric points and prevent fibrillation (as demonstrated in glucagon analogs), H-3-Pal-OH is an essential building block for formulators transitioning lyophilized peptide drugs into stable, neutral-pH liquid formulations[1].

Pharmacokinetic Optimization for Peptides

Because H-3-Pal-OH resists the specific proteolytic cleavage that degrades canonical aromatic amino acids like tryptophan, it is heavily procured for synthesizing serum-stable receptor agonists, such as KISS1R and GnRH modulators, without sacrificing binding affinity [2].

Artificial Metalloenzyme and Chiral Catalyst Design

H-3-Pal-OH is utilized as a superior monodentate nitrogen ligand in solid-phase peptide synthesis of artificial metalloenzymes. Its rigid pyridyl ring provides highly predictable coordination for Palladium and Rhodium catalysts, enabling high enantiomeric excess in asymmetric synthesis workflows [3].

Application Selection Guide

Application
Selection Property
Validation Focus
Inflammatory disease model studies
Regioisomer-specific anti-inflammatory endpoint review
Carrageenin-induced edema and cortisone interaction endpoints
Serotonin pathway modulation research
Enantiomer-specific serotonin modulation context
Brain 5-HT elevation and tryptophan pyrrolase inhibition endpoint review
Pyrrolobenzodiazepinone alkaloid synthesis
Zincke pyridinium ring-opening cascade utility
Synthetic step efficiency and scaffold access
Somatostatin receptor antagonist radioligand development
Regioisomer-dependent pharmacokinetic and affinity profile review
Receptor binding affinity and lipophilicity endpoint balancing

XLogP3

-2.5

Hydrogen Bond Acceptor Count

4

Hydrogen Bond Donor Count

2

Exact Mass

166.074227566 Da

Monoisotopic Mass

166.074227566 Da

Heavy Atom Count

12

LogP

-2.26 (LogP)

Melting Point

315.0 °C

UNII

5HW88A35AQ

Other CAS

640-68-6

Wikipedia

D-valine

General Manufacturing Information

D-Valine: ACTIVE

Explore Compound Types